Cas no 100331-93-9 (5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide)

• Product Name: 5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide
• CAS No: 100331-93-9
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 1060565
• PubChem ID: 13744892
• Update Time: 2025-05-24

5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide
• 1-(1-oxido-8-phenylmethoxyquinolin-1-ium-5-yl)ethanone
• 5-ACETYL-8-(PHENYLMETHOXY)-2-QUINOLINE N-OXIDE,LIGHT BROWN SOLID
• 5-Acetyl-8-benzyloxyquinoline-N-oxide
• 5-acetyl-8-benzyloxyquinoline N-oxide
• 100331-93-9
• DB-340652
• DTXSID50548265
• 5-ACETYL-8-(BENZYLOXY)QUINOLIN-1-IUM-1-OLATE
• WHMJVXAIEYJTCL-UHFFFAOYSA-N
• 1-[8-(Benzyloxy)-1-oxo-1lambda~5~-quinolin-5-yl]ethan-1-one
• SCHEMBL3311669

• Inchi： 1S/C18H15NO3/c1-13(20)15-9-10-17(18-16(15)8-5-11-19(18)21)22-12-14-6-3-2-4-7-14/h2-11H,12H2,1H3
• InChI Key： WHMJVXAIEYJTCL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C(C(C)=O)C2=CC=C[N+](=C21)[O-]

Computed Properties

• Exact Mass: 293.10500
• Monoisotopic Mass: 293.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136.5-137.5 ºC
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 51.76000
• LogP: 4.04990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide

5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide: A Comprehensive Overview

5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide (CAS No: 100331-93-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinoline derivative family, which is renowned for its diverse biological activities and structural versatility. The quinoline core of this molecule serves as a scaffold for various functional groups, including the acetyl group at position 5 and the phenylmethoxy group at position 8, which contribute to its unique chemical properties and biological interactions.

The N-Oxide functional group in this compound plays a pivotal role in modulating its electronic properties, making it an intriguing subject for both academic research and industrial applications. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. The quinoline N-Oxide derivatives have been shown to exhibit potent antioxidant and anti-inflammatory activities, which are critical for combating oxidative stress-associated pathologies.

From a synthetic perspective, the construction of 5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide involves a series of intricate organic transformations. Researchers have employed various methodologies, including microwave-assisted synthesis and enzymatic catalysis, to optimize the yield and purity of this compound. These advancements have not only streamlined the synthesis process but also opened avenues for large-scale production, making it more accessible for preclinical studies.

One of the most compelling aspects of this compound is its ability to interact with cellular targets through multiple mechanisms. For instance, it has been demonstrated to inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its quinoline backbone has been implicated in modulating ion channels and receptors, further underscoring its potential as a multi-target drug candidate.

In terms of pharmacokinetics, 5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide exhibits favorable absorption profiles in preclinical models, which is essential for ensuring effective drug delivery to target tissues. Its metabolic stability has also been evaluated extensively, revealing that it undergoes minimal phase I metabolism, thereby reducing the risk of toxicity and improving bioavailability.

Recent breakthroughs in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided valuable insights into its binding affinities with various protein targets, paving the way for rational drug design strategies. Furthermore, advanced imaging techniques have allowed scientists to visualize its distribution within cellular compartments, enhancing our understanding of its mode of action.

The application of 5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide extends beyond pharmaceuticals into other domains such as agrochemicals and materials science. Its photostability and electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers are actively exploring its potential as a building block for advanced materials with tailored functionalities.

In conclusion, 5-Acetyl-8-(phenylmethoxy)-2-quinoline N-Oxide stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, coupled with cutting-edge research findings, positions it as a key player in the development of innovative solutions to pressing healthcare challenges.